Cas no 1892772-70-1 (1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 1892772-70-1
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 6378252
• PubChem ID: 115040055
• Update Time: 2025-06-30

1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1763396
• 1892772-70-1

• Inchi： 1S/C13H14O4/c14-10-3-1-9(2-4-10)13(12(16)17)7-5-11(15)6-8-13/h1-4,14H,5-8H2,(H,16,17)
• InChI Key： GVINGBIWRRIAMW-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)O)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid

Introduction to 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 1892772-70-1)

1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 1892772-70-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid features a cyclohexane ring with a ketone group at the 4-position and a carboxylic acid group at the 1-position, along with a 4-hydroxyphenyl substituent. This combination of functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting candidate for various biological investigations.

Recent research has focused on the pharmacological properties of 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid. Studies have shown that this compound exhibits anti-inflammatory and antioxidant activities, which are crucial for the development of new therapeutic agents. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the antioxidant properties of this compound have been demonstrated through its ability to scavenge free radicals and protect cells from oxidative stress.

In the context of drug discovery, 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid has shown promise as a lead compound for the development of new treatments for inflammatory diseases and conditions associated with oxidative stress. Preclinical studies have evaluated its efficacy in various animal models, including those of arthritis, neurodegenerative diseases, and cardiovascular disorders. The results have been encouraging, with significant reductions in inflammation and oxidative damage observed in treated animals.

The mechanism of action of 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid is multifaceted. It not only targets key enzymes involved in inflammation but also modulates signaling pathways that regulate immune responses. For instance, it has been shown to inhibit nuclear factor-kappa B (NF-κB) activation, a transcription factor that plays a central role in inflammation and immune responses. This dual mechanism of action makes it a potent candidate for the treatment of complex diseases where multiple pathways are involved.

Synthesis of 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves several steps, including the formation of a cyclohexanone derivative followed by functional group manipulations to introduce the 4-hydroxyphenyl substituent and carboxylic acid group. These advancements in synthesis have facilitated large-scale production for further preclinical and clinical evaluations.

Clinical trials are currently underway to assess the safety and efficacy of 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential as a novel therapeutic agent.

In conclusion, 1-(4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 1892772-70-1) represents a promising compound with diverse biological activities and potential applications in drug development. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.